Cas no 19220-93-0 (Pentafluorophenyl Acetate)

Pentafluorophenyl Acetate (PFPA) is a highly reactive acylating agent widely used in organic synthesis and peptide chemistry. Its key advantage lies in the electron-withdrawing pentafluorophenyl group, which enhances the electrophilicity of the carbonyl carbon, facilitating efficient acylation reactions under mild conditions. This compound is particularly valuable for activating carboxylic acids in amide bond formation, offering high yields and selectivity. PFPA is also stable under typical storage conditions, making it a practical choice for laboratory use. Its applications extend to the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where precise and rapid acyl transfer is required.
Pentafluorophenyl Acetate structure
Pentafluorophenyl Acetate structure
Product Name:Pentafluorophenyl Acetate
CAS No:19220-93-0
MF:C8H3F5O2
MW:226.100239992142
MDL:MFCD00015552
CID:209922
PubChem ID:253660638
Update Time:2025-06-07

Pentafluorophenyl Acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,3,4,5,6-pentafluoro-, 1-acetate
    • Pentafluorophenyl Acetate
    • (2,3,4,5,6-pentafluorophenyl) acetate
    • Acetic Acid Pentafluorophenyl Ester
    • NSC 168737
    • Pentafluorophenyl Acete
    • perfluorophenyl acetate
    • ESSIGSAEURE-PENTAFLUORPHENYLESTER
    • Acetic acid 2,3,4,5,6-pentafluorophenyl ester
    • ZXTVBLZVILLKPM-UHFFFAOYSA-N
    • NSC168737
    • AK676663
    • Pentafluorophenyl acetate, >=97.0% (GC)
    • P2192
    • Phenol, 2,3,4,5,6-pentafluoro-, 1-acetate
    • Pentafluorophenyl acetate≥ 98%(GC)
    • Phenol, pentafluoro-, acetate
    • AS-10622
    • AKOS015913239
    • EINECS 242-891-0
    • MFCD00015552
    • NSC-168737
    • DTXSID40172795
    • Phenol,2,3,4,5,6-pentafluoro-,1-acetate
    • SCHEMBL570928
    • UNII-TF9CWW5T7Q
    • CS-0155024
    • 6-(1-Piperazinyl)-3-pyridinecarboxylicacidethylester
    • NS00026271
    • FT-0717892
    • 19220-93-0
    • J-012424
    • C73663
    • TF9CWW5T7Q
    • 2,3,4,5,6-Pentafluoro-phenol 1-acetate
    • 2,3,4,5,6-PENTAFLUOROPHENYL ACETATE
    • DB-250823
    • MDL: MFCD00015552
    • Inchi: 1S/C8H3F5O2/c1-2(14)15-8-6(12)4(10)3(9)5(11)7(8)13/h1H3
    • InChI Key: ZXTVBLZVILLKPM-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1OC(C)=O)F)F)F)F

Computed Properties

  • Exact Mass: 226.00500
  • Monoisotopic Mass: 226.00532014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.526±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 30.0 to 34.0 deg-C
  • Boiling Point: 60°C/12mmHg(lit.)
  • Flash Point: 70.8±29.6 ºC,
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.30740
  • Sensitiveness: Argon filled storage

Pentafluorophenyl Acetate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Pentafluorophenyl Acetate Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Pentafluorophenyl Acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P2192-5G
Pentafluorophenyl Acetate
19220-93-0 >98.0%(GC)
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¥985.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥203.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Pentafluorophenyl Acetate
19220-93-0 >98.0%(GC)
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¥93.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P160765-5G
Pentafluorophenyl Acetate
19220-93-0 >98.0%(GC)
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¥645.90 2023-09-01
TRC
P273505-50mg
Pentafluorophenyl Acetate
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50mg
$ 50.00 2022-06-02
TRC
P273505-100mg
Pentafluorophenyl Acetate
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100mg
$ 65.00 2022-06-02
TRC
P273505-500mg
Pentafluorophenyl Acetate
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500mg
$ 135.00 2022-06-02
Alichem
A019111086-5g
Perfluorophenyl acetate
19220-93-0 97%
5g
$178.50 2023-09-02
Alichem
A019111086-10g
Perfluorophenyl acetate
19220-93-0 97%
10g
$298.70 2023-09-02
Alichem
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